Cas no 13925-07-0 (3,5-Dimethyl-2-ethylpyrazine)

• Product name: 3,5-Dimethyl-2-ethylpyrazine
• CAS No: 13925-07-0
• MF: C₈H₁₂N₂
• MW: 136.1943
• MDL: MFCD29918847
• CID: 49544

3,5-Dimethyl-2-ethylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-3,5-dimethylpyrazine
• 2-Ethyl-3(5or6)-dimethylpyrazine
• 3,5-Dimethyl-2-ethylpyrazine
• 2-Ethyl-3,5(6)-dimethylpyrazine
• 3-Ethyl-2,6-dimethylpyrazine
• 4'-Ethoxyacetophenone
• fema3150
• 3,5-dimethyl-2-ethyl-pyrazin
• 2-ethyl-3,5-dimethyl-pyrazin
• 2,6-dimethyl-3-ethyl-pyrazin
• Pyrazine, 3-ethyl-2,6-dimethyl
• Pyrazine, 3,5-dimethyl-2-ethyl-
• FEMA 3150
• Pyrazine, 2-ethyl-3,5-dimethyl-
• 2,6-Dimethyl-3-ethylpyrazine
• 2-Ethyl-3,5-dimethyl pyrazine
• Pyrazine, 2,6-dimethyl-3-ethyl-
• FEMA No. 3149
• R182EY5L8C
• 2-Ethyl-3,5-dimethyl-pyrazine
• 2-Ethyl-3,5(6)-dimethyl-pyrazine

• MDL： MFCD29918847
• Inchi： 1S/C8H12N2/c1-4-8-7(3)10-6(2)5-9-8/h5H,4H2,1-3H3
• InChI Key： JZBCTZLGKSYRSF-UHFFFAOYSA-N
• SMILES： N1C([H])=C(C([H])([H])[H])N=C(C([H])([H])[H])C=1C([H])([H])C([H])([H])[H]
• BRN： 0636984

Computed Properties

• Exact Mass: 136.10000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• Topological Polar Surface Area: 25.8
• XLogP3: 1.5

Experimental Properties

• Color/Form: Grayish yellow or colorless liquid
• Density: 0.96
• Boiling Point: 188.8°C at 760 mmHg
• Flash Point: 182°C
• Refractive Index: 1.5015
• Water Partition Coefficient: Not miscible or difficult to mix in water. Soluble in alcohol, chloroform and dichloromethane.
• PSA: 25.78000
• LogP: 1.65580
• FEMA: 3150 | 3-ETHYL-2,6-DIMETHYLPYRAZINE
• Solubility: Unable or difficult to mix

3,5-Dimethyl-2-ethylpyrazine Security Information

• Signal Word：Warning
• Hazard Statement： H227-H302
• Warning Statement： P280
• Safety Instruction： S26
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R22; R36/37/38
• TSCA：Yes

3,5-Dimethyl-2-ethylpyrazine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 3,5-Dimethyl-2-ethylpyrazine

Exploring 3,5-Dimethyl-2-ethylpyrazine (CAS No. 13925-07-0): A Versatile Flavor and Fragrance Compound

3,5-Dimethyl-2-ethylpyrazine (CAS No. 13925-07-0) is a highly specialized organic compound belonging to the pyrazine family. With its distinct nutty, roasted aroma, this compound has become a cornerstone in the flavor and fragrance industry. Its molecular structure, featuring ethyl and methyl substituents, contributes to its unique sensory profile, making it invaluable for creating complex food flavors and perfume formulations.

Recent trends in the food technology sector have highlighted the growing demand for natural and synthetic flavor enhancers. 3,5-Dimethyl-2-ethylpyrazine is frequently discussed in forums about artificial flavor creation and vegan food additives, as it can mimic roasted or smoky notes without animal-derived ingredients. This aligns with the rising popularity of plant-based diets and clean-label products.

From a chemical perspective, CAS 13925-07-0 demonstrates remarkable stability under various processing conditions, which explains its widespread use in baked goods, snack seasonings, and processed meats. Its low odor threshold means even minute quantities can significantly impact a product's flavor profile, making it cost-effective for manufacturers. The compound's synergy with other pyrazines and Maillard reaction products is a hot topic among food chemists and flavorists.

In fragrance applications, 3,5-Dimethyl-2-ethylpyrazine contributes to sophisticated accords in niche perfumery and personal care products. Perfumers value its ability to add depth to woody and amber compositions, while its subtle earthy tones make it popular in gender-neutral fragrances - a category experiencing explosive growth in the beauty industry.

The synthesis of 3,5-Dimethyl-2-ethylpyrazine typically involves condensation reactions of aminoketones, with recent research focusing on more sustainable production methods. This responds to increasing consumer interest in green chemistry and eco-friendly manufacturing processes. Analytical techniques like GC-MS and HPLC are crucial for quality control, ensuring the compound meets stringent food-grade and cosmetic-grade specifications.

Market analysts note growing applications in functional foods and nutraceuticals, where CAS 13925-07-0 helps mask unpleasant tastes in vitamin supplements and protein powders. This intersects with the wellness movement and increasing demand for health-conscious ingredients. The compound's safety profile has been extensively studied, with regulatory approvals from major agencies including FDA and EFSA.

Innovative uses continue to emerge, such as incorporation into smart packaging materials that release pleasant aromas upon opening. Researchers are also exploring its potential in aroma therapy products, capitalizing on the connection between specific scents and emotional well-being. These developments position 3,5-Dimethyl-2-ethylpyrazine as a compound with expanding commercial potential beyond traditional applications.

For formulators seeking alternatives to common flavorants, 3,5-Dimethyl-2-ethylpyrazine offers distinct advantages. Its ability to enhance umami perception makes it valuable in reduced-sodium products, addressing global health initiatives to lower salt consumption. The compound's heat stability also makes it ideal for high-temperature processing applications like extrusion cooking.

As consumer preferences evolve toward more complex and authentic flavor experiences, CAS 13925-07-0 remains a vital tool for product developers. Its versatility across food, beverage, and fragrance applications ensures continued relevance in competitive markets. Ongoing research into its sensory properties and potential health-related applications suggests this pyrazine derivative will maintain its importance in specialty chemistry for years to come.